(E)-3-(5-phenylfuran-2-yl)-1-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(5-phenylfuran-2-yl)-1-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C17H12O2S/c18-15(17-7-4-12-20-17)10-8-14-9-11-16(19-14)13-5-2-1-3-6-13/h1-12H/b10-8+
• InChI Key: CEKDKNAMOGXZNM-CSKARUKUSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(O2)C=CC(=O)C3=CC=CS3
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(O2)/C=C/C(=O)C3=CC=CS3
• Molecular Formula: C17H12O2S
• Molecular Weight: 280.3 g/mol
• CAS No.: 301229-16-3

Description

(E)-3-(5-phenylfuran-2-yl)-1-(thiophen-2-yl)prop-2-en-1-one, also known as PFT, is a chemical compound that has been widely studied for its potential therapeutic applications. It belongs to the class of chalcones, which are natural compounds found in many plants and have been shown to have various biological activities.

Scientific Research Applications

Importance in Medicinal Chemistry

Compounds containing furan and thiophene structures, similar to (E)-3-(5-phenylfuran-2-yl)-1-(thiophen-2-yl)prop-2-en-1-one, are crucial in drug design, serving as structural units in bioactive molecules. These compounds, including various heteroaryl-substituted derivatives, are integral in the medicinal chemistry of nucleobases, nucleosides, and their analogues. The bioisosteric replacement of aryl substituents with heteroaryl ones has been shown to significantly impact activities, guiding the search for optimized antiviral, antitumor, antimycobacterial, and antiparkinsonian properties (Ostrowski, 2022).

Synthesis and Applications of Thiophenes

Thiophenes, which are part of the molecular structure of this compound, are recognized for their broad applications in medicinal chemistry. They exhibit antimicrobial, anticancer, antiparasitic, anti-inflammatory, and antihypertensive activities. Thiophene derivatives are not only significant in medicinal chemistry but also find applications in organic materials, organic synthesis, agrochemicals, flavors, and dyes due to their valuable bioactivities and electronic properties (Xuan, 2020).

Biological Activities and Structure-Activity Relationships

The study of structure-activity relationships of thiophene derivatives, including those structurally related to this compound, provides insights into their therapeutic properties. The interchange of the thiophene ring with other aromatic rings has been extensively researched, but no consistent activity pattern has been established, highlighting the complex nature of these compounds and their biological interactions (Drehsen & Engel, 1983).